BaO–TeO2–MoO3 glass: excellent candidate for acousto-optic modulators with high diffraction efficiency, fast response, and stable operation
Journal of Materials Chemistry C Pub Date: 2023-10-26 DOI: 10.1039/D3TC03429A
Abstract
Acousto-optic modulators (AOMs) have been extensively utilized in laser technology, network communications, and radar spectrum analysis. In this paper, a BaO–TeO2–MoO3 (BTM) glass was studied as an acousto-optic material due to its large refractive index ranging from 2.18 to 2.07 as the wavelength changes from 546 nm to 2325 nm. The BTM glass not only exhibits a suitable sound velocity of 3537 m s−1, but also has a small acoustic attenuation of 0.33 dB cm−1, which is beneficial for high quality AOMs. Therefore, a BTM glass Q-switch operating at 1064 nm was successfully designed and fabricated. The diffraction efficiency, diffraction angle, rise time, and fall time were determined to be 85.6%, 1.6°, 38 ns, and 41 ns, respectively, which are comparable to those of a TeO2 crystal AOM. A 1064 nm pulsed laser with a narrowest pulse width of 27 ns at a repetition rate of 5 kHz, corresponding to a pulse energy of 86.9 μJ and a peak power of 2.9 kW, was realized. The results suggest that the BTM glass is a promising candidate for high-quality AOMs.
Recommended Literature
- [1] Combined experimental/theoretical study of d-glucosamine promoted Ullmann-type C–N coupling catalyzed by copper(i): does amino really count?†
- [2] Electrochemical CO2 sequestration in ionic liquids; a perspective
- [3] Asymmetric seed passivation for regioselective overgrowth and formation of plasmonic nanobowls†
- [4] Impact of compatible solutes on the mechanical properties of fibronectin: a single molecule analysis
- [5] Novel carbon quantum dots for fluorescent detection of phenol and insights into the mechanism†
- [6] Solution-phase synthesis and thermal conductivity of nanostructured CdSe, In2Se3, and composites thereof†
- [7] Capture of [Bi4]6− and [Bi3]5− anions by [Rh(L)]+ (L = COD) cations in the closo heteroatomic clusters {Bi4[Rh(L)]4}2− and {Bi3[Rh(L)]3}2−†
- [8] Prospects of carbon capture, utilization and storage for mitigating climate change
- [9] Independent tuning of multiple biomaterial properties using protein engineering†
- [10] Nyholm Memorial Lecture. Growth, change, and challenge
